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Compound of Interest

Compound Name: Tesaglitazar

Cat. No.: B1683095

For: Researchers, scientists, and drug development professionals.

Introduction

Tesaglitazar is a potent dual-specificity peroxisome proliferator-activated receptor (PPAR)
agonist, targeting both PPARa and PPARY subtypes.[1] It plays a significant role in the
regulation of lipid and glucose metabolism, making it a valuable tool for in vitro studies related
to metabolic diseases, such as type 2 diabetes and dyslipidemia.[2][3][4] These application
notes provide detailed protocols for the preparation and use of tesaglitazar in cell culture
experiments, ensuring reproducible and accurate results.

Physicochemical and Biological Properties

Tesaglitazar, also known as AZ 242, has the chemical formula C20H2407S and a molecular
weight of approximately 408.47 g/mol . It acts as an agonist for both PPARa and PPARYy, with
ICso values of 3.8 uM for PPARa and 0.35 uM for PPARYy, respectively. In cell-based assays,
tesaglitazar has been shown to activate PPARa and PPARYy with ECso values of approximately
3.6 uM and 0.2 uM for the human receptors, respectively.

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative data for tesaglitazar
solution preparation.
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Parameter Value Solvent(s) Notes Reference(s)
Batch-specific
) molecular
Molecular Weight  408.47 g/mol - ]
weights may
vary.
For maximum
solubility, use
freshly opened
- 100 mM (40.85
Max Solubility DMSO DMSO and
mg/mL) )
consider
warming and
sonication.
100 mM (40.85
Ethanol -
mg/mL)
Recommended Aliquot to avoid
Stock Solution 10 mM - 100 mM  DMSO repeated freeze-
Concentration thaw cycles.
The final
) ) concentration of
Typical Working )
] Cell Culture DMSO in the
Concentrations 0.5 uM - 30 uM ) )
. Medium medium should
in Cell Culture
be kept low
(typically <0.1%).
Store in sealed,
airtight vials to
Storage of Stock  -80°C forup to 6 ]
DMSO prevent moisture

Solution

months

absorption by
DMSO.

-20°C forupto 1
month

DMSO

Experimental Protocols
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Preparation of a 10 mM Tesaglitazar Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of tesaglitazar in dimethyl
sulfoxide (DMSO).

Materials:

Tesaglitazar powder (purity >98%)

Anhydrous/hygroscopic Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips
Procedure:

» Pre-weighing Preparation: Allow the tesaglitazar powder vial to equilibrate to room
temperature before opening to prevent condensation.

* Weighing Tesaglitazar: Accurately weigh out 1 mg of tesaglitazar powder using a calibrated
analytical balance.

e Calculating Solvent Volume: To prepare a 10 mM stock solution from 1 mg of tesaglitazar
(MW: 408.47), the required volume of DMSO is calculated as follows:

o Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol))
o Volume (L) = 0.001 g/ (0.010 mol/L * 408.47 g/mol ) = 0.0002448 L
o Volume (pL) = 244.8 pL

e Dissolution: Add 244.8 pL of anhydrous DMSO to the vial containing 1 mg of tesaglitazar.
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e Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) and sonication can aid in dissolution. Visually
inspect the solution to ensure there are no visible particles.

 Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, amber
microcentrifuge tubes or cryovials to minimize freeze-thaw cycles. Store the aliquots at -80°C
for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).

Preparation of Working Solutions for Cell Culture

This protocol describes the dilution of the 10 mM tesaglitazar stock solution to a final working
concentration for treating cells in culture. The example below is for a final concentration of 10
HM.

Materials:

10 mM Tesaglitazar stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile, filtered pipette tips
Procedure:

e Thawing the Stock Solution: Thaw one aliquot of the 10 mM tesaglitazar stock solution at
room temperature.

» Serial Dilution (Optional but Recommended): To ensure accuracy, it is recommended to
perform an intermediate dilution. For example, dilute the 10 mM stock 1:100 in sterile cell
culture medium to create a 100 uM intermediate solution.

o Add 5 pL of the 10 mM stock solution to 495 pL of cell culture medium. Mix well by gentle
pipetting.

» Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell
culture medium to achieve the desired final concentration. To obtain a final concentration of
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10 pM from a 10 mM stock solution (a 1:1000 dilution):
o For 1 mL of final medium: Add 1 pL of the 10 mM stock solution.

o For 10 mL of final medium: Add 10 pL of the 10 mM stock solution.

e Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell
culture medium as used for the tesaglitazar treatment. This is crucial to account for any
effects of the solvent on the cells. The final concentration of DMSO should ideally be below
0.1%.

o Treatment of Cells: Mix the medium containing tesaglitazar or the vehicle control gently and
then apply to your cells.

 Incubation: Incubate the cells for the desired experimental duration.

Visualization of Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for tesaglitazar solution
preparation and its molecular signaling pathway.
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Caption: Experimental workflow for preparing tesaglitazar solutions.
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Caption: Tesaglitazar signaling pathway via PPARa/y activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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